Cas no 159428-42-9 (Bis-propargyl-PEG4)

• Product Name: Bis-propargyl-PEG4
• CAS No: 159428-42-9
• MF: C₁₄H₂₂O₅
• MW: 270.321485042572
• MDL: MFCD22201533
• CID: 1338239
• Update Time: 2025-04-20

Bis-propargyl-PEG4 Chemical and Physical Properties

Names and Identifiers

• 4,7,10,13,16-Pentaoxanonadeca-1,18-diyne
• PROPARGYL-PEG5-PROPARGYL
• Bis-propargyl-PEG5
• Alkyne-PEG5-Alkyne
• Propyl ether-PEG3-Propyl ether
• Bis-propargyl-PEG4

• MDL： MFCD22201533
• Inchi： 1S/C14H22O5/c1-3-5-15-7-9-17-11-13-19-14-12-18-10-8-16-6-4-2/h1-2H,5-14H2
• InChI Key： FCPHAZIYRMYSTF-UHFFFAOYSA-N
• SMILES： O(CCOCCOCC#C)CCOCCOCC#C

Computed Properties

• Exact Mass: 270.14676
• Monoisotopic Mass: 270.14672380 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 14
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 270.32
• XLogP3: -0.3
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• PSA: 46.15